Cas no 61416-46-4 (2(3H)-Oxazolone, 5-methyl-4-phenyl-)

• Product Name: 2(3H)-Oxazolone, 5-methyl-4-phenyl-
• CAS No: 61416-46-4
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 480289
• PubChem ID: 12307000
• Update Time: 2025-04-19

2(3H)-Oxazolone, 5-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Oxazolone, 5-methyl-4-phenyl-
• 5-methyl-4-phenyl-3H-1,3-oxazol-2-one
• 5-methyl-4-phenyl-1,3-oxazol-2(3H)-one
• 61416-46-4
• DTXSID90486814
• AMZXKRFAPTXHAM-UHFFFAOYSA-N
• SCHEMBL3921981

• Inchi： 1S/C10H9NO2/c1-7-9(11-10(12)13-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,11,12)
• InChI Key： AMZXKRFAPTXHAM-UHFFFAOYSA-N
• SMILES： O1C(NC(=C1C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33